2-(4-ethylphenyl)-1,3-thiazole-4-carboxylic acid
Overview
Description
Molecular Structure Analysis
The molecular structure of a compound can be determined using various spectroscopic techniques. For the related compound “(2RS)-2-(4-Ethylphenyl)propanoic Acid”, the molecular formula is C11H14O2 .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be determined using various analytical techniques. For the related compound “(2RS)-2-(4-Ethylphenyl)propanoic Acid”, it has a density of 1.1±0.1 g/cm3, boiling point of 295.0±9.0 °C at 760 mmHg, and vapour pressure of 0.0±0.7 mmHg at 25°C .Scientific Research Applications
- Application : TEtPP was evaluated as a potential agent for antibacterial photodynamic therapy . It demonstrated higher activity against MRSA (minimum inhibitory concentration, MIC = 69.42 µg/mL) and Pseudomonas aeruginosa (irradiated MIC = 54.71 µg/mL) under irradiation compared to non-irradiated conditions .
Photodynamic Antimicrobial Activity
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 2-(4-ethylphenyl)-1,3-thiazole-4-carboxylic Acid is the Receptor-type tyrosine-protein phosphatase beta . This enzyme plays a crucial role in cellular processes such as cell growth, differentiation, mitotic cycle, and oncogenic transformation .
Mode of Action
It is believed to interact with its target, the receptor-type tyrosine-protein phosphatase beta, leading to changes in the enzyme’s activity .
Biochemical Pathways
Given its target, it is likely to impact pathways involving cell growth and differentiation
Pharmacokinetics
These properties play a critical role in the compound’s bioavailability
Result of Action
Given its target, it may influence cellular processes such as cell growth and differentiation . More research is needed to elucidate the specific effects of this compound.
Action Environment
The action, efficacy, and stability of 2-(4-ethylphenyl)-1,3-thiazole-4-carboxylic Acid can be influenced by various environmental factors. For instance, pH can significantly impact the rate of reaction . Therefore, the physiological environment in which the compound is present can affect its action .
properties
IUPAC Name |
2-(4-ethylphenyl)-1,3-thiazole-4-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO2S/c1-2-8-3-5-9(6-4-8)11-13-10(7-16-11)12(14)15/h3-7H,2H2,1H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OKIXVEUDAQRHLQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C2=NC(=CS2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501253673 |
Source
|
| Record name | 4-Thiazolecarboxylic acid, 2-(4-ethylphenyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501253673 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-ethylphenyl)-1,3-thiazole-4-carboxylic Acid | |
CAS RN |
847744-15-4 |
Source
|
| Record name | 4-Thiazolecarboxylic acid, 2-(4-ethylphenyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=847744-15-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Thiazolecarboxylic acid, 2-(4-ethylphenyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501253673 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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